1-(5-bromo-2,4-dimethoxybenzyl)azocane

• IUPAC Name: 1-[(5-bromo-2,4-dimethoxyphenyl)methyl]azocane
• InChI: InChI=1S/C16H24BrNO2/c1-19-15-11-16(20-2)14(17)10-13(15)12-18-8-6-4-3-5-7-9-18/h10-11H,3-9,12H2,1-2H3
• InChI Key: ADQLPWPKUPYZQO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1CN2CCCCCCC2)Br)OC
• Molecular Formula: C16H24BrNO2
• Molecular Weight: 342.27 g/mol

Description

1-(5-Bromo-2,4-dimethoxybenzyl)azocane is a nitrogen-containing heterocyclic compound featuring an eight-membered azocane ring (C₇H₁₄N) attached to a benzyl group substituted with bromine at the 5-position and methoxy groups at the 2- and 4-positions.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key structural and physicochemical features of 1-(5-bromo-2,4-dimethoxybenzyl)azocane with its closest analogs:

Compound Name	Substituents on Benzyl Group	Molecular Formula	Molecular Weight	Key Features
1-(5-Bromo-2,4-dimethoxybenzyl)azocane	5-Br, 2,4-(OCH₃)	C₁₆H₂₃BrNO₂	338.27 g/mol	High lipophilicity (Br, OCH₃), moderate polarity
1-(4-Chlorobenzyl)azocane	4-Cl	C₁₄H₂₀ClN	237.77 g/mol	Lower lipophilicity (Cl vs. Br), no methoxy groups
Compound 65 ()	Azocane substituent in theobromine core	C₁₉H₂₈N₆O₂	372.47 g/mol	Xanthine core with azocane; IC₅₀ = 0.089 μM (AChE inhibition)

Key Observations :

• Methoxy groups may also facilitate target binding via hydrogen-bond interactions.
• Core Structure : Unlike compound 65 (a theobromine derivative with azocane), the target compound lacks a xanthine core, which is critical for AChE inhibition in . However, the shared azocane moiety suggests conformational flexibility that could aid in receptor interactions.

Azocane-Containing Derivatives

• Compound 65 () : Demonstrates potent AChE inhibition (IC₅₀ = 0.089 μM), attributed to the azocane ring’s bulk and flexibility, which may optimize binding to the enzyme’s active site .
• 1-(4-Chlorobenzyl)azocane: No activity data are provided, but its simpler structure (lacking methoxy/bromo groups) likely reduces steric and electronic complexity compared to the target compound.

Halogen and Methoxy Substitutions

• Bromine vs. Chlorine : Bromine’s larger atomic radius and higher lipophilicity may enhance hydrophobic interactions in biological targets compared to chlorine.